Cas no 2225170-27-2 ((2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid)
(2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid
-
- Inchi: 1S/C8H12BNO2/c1-3-8-5-7(9(11)12)4-6(2)10-8/h4-5,11-12H,3H2,1-2H3
- InChI Key: SDJJZIPUPTUVMU-UHFFFAOYSA-N
- SMILES: B(C1=CC(C([H])([H])[H])=NC(C([H])([H])C([H])([H])[H])=C1)(O)O
(2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E904185-5mg |
(2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid |
2225170-27-2 | 95% | 5mg |
¥26,962.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E904185-25mg |
(2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid |
2225170-27-2 | 95% | 25mg |
¥72,000.00 | 2022-01-12 |
(2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid
Introduction to (2-Ethyl-6-methyl-d8)-pyridine-4-boronic Acid (CAS No. 2225170-27-2)
(2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the CAS number 2225170-27-2, is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a pivotal method in modern synthetic organic chemistry. The presence of deuterium atoms (denoted by the "-d8" suffix) enhances its utility in tracing metabolic pathways and studying reaction mechanisms, making it an indispensable tool for researchers.
The< strong> molecular structure of (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid consists of a pyridine ring substituted with an ethyl group at the 2-position, a methyl group at the 6-position, and a boronic acid functional group at the 4-position. This configuration imparts a high degree of reactivity and selectivity, which are crucial for its applications in drug discovery and development. The boronic acid moiety facilitates coordination with transition metals, enabling efficient coupling with various aryl halides or alkynes, thereby facilitating the construction of complex molecular architectures.
In recent years, there has been a surge in research focused on the development of novel pharmaceuticals and agrochemicals, driving the demand for high-quality intermediates like (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid. The compound's stability under various reaction conditions and its compatibility with green chemistry principles make it an attractive choice for sustainable synthesis. For instance, studies have demonstrated its effectiveness in constructing biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). These biaryl structures often exhibit enhanced biological activity and improved pharmacokinetic profiles, making them highly sought after in drug design.
The< strong> boronic acid derivatives are particularly noteworthy due to their ability to participate in palladium-catalyzed cross-coupling reactions. These reactions are foundational in the synthesis of complex organic molecules and have been instrumental in the development of numerous therapeutic agents. The deuterium-labeled version of (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid allows researchers to employ mass spectrometry techniques to monitor reaction progress and identify intermediates with high precision. This capability is especially valuable in metabolomics studies, where tracking the fate of specific compounds within biological systems is essential for understanding drug metabolism and toxicity.
Recent advancements in computational chemistry have further highlighted the importance of (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid in drug discovery pipelines. Molecular modeling studies have revealed that this compound can act as a key intermediate in generating novel heterocyclic scaffolds, which are often associated with desirable pharmacological properties. By leveraging computational tools, researchers can predict the binding affinity of these scaffolds to biological targets, thereby accelerating the identification of lead compounds. This integration of computational methods with traditional synthetic approaches has significantly streamlined the drug development process.
The< strong> synthetic utility of (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid extends beyond pharmaceutical applications. It has been widely used in materials science for the preparation of functional polymers and ligands for catalytic systems. For example, researchers have employed this compound to develop polymers with tailored electronic properties, which are relevant for applications in organic electronics and photovoltaics. Additionally, its role as a ligand precursor has enabled the synthesis of novel catalysts that exhibit superior performance in various transformations.
In conclusion, (2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid (CAS No. 2225170-27-2) represents a cornerstone compound in modern chemical research. Its versatility as a building block for complex molecules, coupled with its utility in tracing metabolic pathways and facilitating sustainable synthesis, underscores its importance across multiple scientific disciplines. As research continues to evolve, it is likely that this compound will play an even more pivotal role in advancing our understanding of chemical transformations and their applications in medicine and materials science.
2225170-27-2 ((2-Ethyl-6-methyl-d8)-pyridine-4-boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)